![molecular formula C17H16N2O6 B5809500 N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide](/img/structure/B5809500.png)
N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide
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Overview
Description
N-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as BDB-CI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDB-CI belongs to the class of carbonyl imidazoles and is a potent inhibitor of a specific enzyme called monoacylglycerol lipase (MAGL).
Mechanism of Action
N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide acts as a competitive inhibitor of MAGL by binding to its active site. MAGL catalyzes the hydrolysis of monoacylglycerols into free fatty acids and glycerol. Inhibition of MAGL by this compound leads to an accumulation of monoacylglycerols, which can activate cannabinoid receptors and produce therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce pain and inflammation, decrease anxiety-like behaviors, and inhibit cancer cell growth. This compound has also been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of MAGL, which makes it an ideal tool for investigating the role of MAGL in various physiological processes. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations, including its low solubility and poor pharmacokinetic properties, which can limit its use in vivo.
Future Directions
There are several future directions for the research on N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One direction is to investigate its potential use in treating various diseases, including pain, inflammation, anxiety, and cancer. Another direction is to develop more potent and selective MAGL inhibitors based on the structure of this compound. Additionally, the development of prodrugs or nanocarriers could improve the pharmacokinetic properties of this compound and enhance its efficacy in vivo. Finally, the investigation of the role of MAGL in various physiological processes could provide insights into the development of new therapeutic strategies.
Synthesis Methods
The synthesis of N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide involves the reaction between 3,4-dimethoxybenzoic acid and 1,3-benzodioxole-5-carbonyl chloride, followed by the reaction with 1,1'-carbonyldiimidazole. The final product is obtained through purification using column chromatography. The purity and yield of the compound are determined using nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been extensively studied in scientific research for its potential therapeutic applications. MAGL is an enzyme that plays a crucial role in the breakdown of endocannabinoids, which are natural compounds that regulate various physiological processes, including pain, inflammation, and appetite. Inhibition of MAGL leads to an increase in endocannabinoid levels, which can have therapeutic benefits. This compound has been shown to be a potent inhibitor of MAGL and has been investigated for its potential use in treating various diseases, including pain, inflammation, anxiety, and cancer.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 1,3-benzodioxole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O6/c1-21-12-5-3-10(7-14(12)22-2)16(18)19-25-17(20)11-4-6-13-15(8-11)24-9-23-13/h3-8H,9H2,1-2H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBLUEVHRSCJTKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC3=C(C=C2)OCO3)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC3=C(C=C2)OCO3)/N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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